Cas no 890122-43-7 (rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate)

• Product Name: rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate
• CAS No: 890122-43-7
• MF: C₁₅H₂₄O₆
• MW: 300.347465515137
• CID: 6338785
• PubChem ID: 11623585
• Update Time: 2026-03-11

rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate Chemical and Physical Properties

Names and Identifiers

• rel-(1R,3S)-4-cyclopentene-1,3-diyl bis(1,1-dimethylethyl) carbonate
• SCHEMBL19684686
• 890122-43-7
• rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate
• CS-0374547
• Rel-di-tert-butyl ((1R,3S)-cyclopent-4-ene-1,3-diyl) bis(carbonate)

• Inchi： 1S/C15H24O6/c1-14(2,3)20-12(16)18-10-7-8-11(9-10)19-13(17)21-15(4,5)6/h7-8,10-11H,9H2,1-6H3/t10-,11+
• InChI Key： MZXIMBYDVCRZQQ-PHIMTYICSA-N
• SMILES： O(C(=O)OC(C)(C)C)[C@@H]1C=C[C@@H](C1)OC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.15728848g/mol
• Monoisotopic Mass: 300.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.1Ų

Additional information on rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate

Chemical Profile of Rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate (CAS No. 890122-43-7)

Rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate (CAS No. 890122-43-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound belongs to the class of cycloalkene dicarbonates, characterized by its rigid cyclopentane ring system and two carbonate functional groups. The stereochemistry of the molecule, specifically the (1R,3S) configuration, plays a crucial role in determining its biological activity and potential applications.

The synthesis of Rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The use of tert-butyl groups as protecting groups enhances the stability of the intermediate intermediates during synthesis, while the carbonate moieties provide reactive sites for further functionalization. This compound’s structural motif has been explored for its potential in drug design, particularly in the development of chiral auxiliaries and ligands for asymmetric catalysis.

Recent research in the field of medicinal chemistry has highlighted the significance of stereodefined cyclic compounds in modulating biological pathways. The (1R,3S)-cyclopentane core of this molecule offers a scaffold that can be modified to target specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurological disorders. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on various therapeutic targets by leveraging their rigid three-dimensional structure to interact with biological macromolecules.

In particular, the carbonate functional groups in Rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate serve as versatile handles for further chemical transformations. These handles can be used to introduce additional pharmacophores or to link the compound to other molecules via covalent bonds. This flexibility makes it an attractive candidate for library synthesis and high-throughput screening programs aimed at identifying novel bioactive compounds.

The pharmaceutical industry has been increasingly interested in cycloalkene dicarbonates due to their potential as intermediates in the synthesis of complex drug molecules. The stereochemical purity of Rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate is particularly noteworthy, as enantiopure compounds often exhibit higher efficacy and lower toxicity compared to racemic mixtures. Advances in chiral resolution techniques have enabled the production of high-purity forms of this compound, opening doors for its use in next-generation therapeutics.

One area where this compound shows promise is in the development of non-proteinogenic amino acid derivatives. By incorporating modified cyclopentane units into peptide-like structures, researchers aim to create novel molecules that can evade metabolic degradation while maintaining biological activity. The rigid framework provided by the (1R,3S)-cyclopentane core helps stabilize these synthetic peptides, enhancing their stability and bioavailability.

Another emerging application of Rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate is in materials science, particularly in the design of chiral polymers and liquid crystals. The presence of stereocenters in this molecule allows for the creation of polymers with tailored optical properties, which could find applications in optical fibers and display technologies. Additionally, its carbonate groups can be used to incorporate functional moieties into polymer backbones, leading to materials with enhanced biodegradability or biocompatibility.

The chemical reactivity of Rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate has also been explored for its potential in green chemistry initiatives. The carbonate functional group is known to participate in various catalytic cycles under mild conditions, reducing the need for harsh reagents or high temperatures. This characteristic aligns with the growing emphasis on sustainable chemical processes and environmentally friendly methodologies.

In conclusion,Rel-Di-tert-butyl (1R,3S)-cyclopent-4-ene-1,3-diyl dicarbonate (CAS No. 890122-43-7) represents a versatile and innovative compound with broad applications across multiple scientific disciplines. Its unique structural features and stereochemical configuration make it a valuable tool for pharmaceutical research， material science，and beyond. As our understanding of molecular interactions continues to evolve， compounds like this are poised to play a pivotal role in shaping future advancements.